molecular formula C11H21BrO B15326118 1-(Bromomethyl)-1-(pentyloxy)cyclopentane

1-(Bromomethyl)-1-(pentyloxy)cyclopentane

Cat. No.: B15326118
M. Wt: 249.19 g/mol
InChI Key: RKDMLEAMWBAEKR-UHFFFAOYSA-N
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Description

1-(Bromomethyl)-1-(pentyloxy)cyclopentane (C${11}$H${21}$BrO) is a brominated cyclopentane derivative featuring a pentyloxy (C$5$H${11}$O) substituent and a bromomethyl (-CH$_2$Br) group on the same carbon atom. The bromomethyl group serves as a reactive site for nucleophilic substitution or elimination reactions, while the pentyloxy chain modulates solubility and steric effects .

Properties

Molecular Formula

C11H21BrO

Molecular Weight

249.19 g/mol

IUPAC Name

1-(bromomethyl)-1-pentoxycyclopentane

InChI

InChI=1S/C11H21BrO/c1-2-3-6-9-13-11(10-12)7-4-5-8-11/h2-10H2,1H3

InChI Key

RKDMLEAMWBAEKR-UHFFFAOYSA-N

Canonical SMILES

CCCCCOC1(CCCC1)CBr

Origin of Product

United States

Comparison with Similar Compounds

1-(Bromomethyl)-1-(hexyloxy)cyclopentane

  • Molecular Formula : C${12}$H${23}$BrO
  • Key Differences: The hexyloxy group (C$6$H${13}$O) extends the alkyl chain by one carbon compared to the pentyloxy group. This increases molecular weight (263.219 g/mol vs.
  • Synthesis : Prepared via similar etherification strategies, but longer alkyl chains may require optimized reaction conditions to avoid steric hindrance during substitution.
  • Applications : Likely used in surfactant research or lipid-based drug delivery systems due to its amphiphilic nature.

1-(Bromomethyl)-1-((4-methylpentan-2-yl)oxy)cyclopentane

  • Molecular Formula : C${12}$H${23}$BrO
  • Key Differences: The substituent is a branched 1,3-dimethylbutoxy group, introducing steric hindrance. Branching reduces crystallinity compared to linear analogs, which may improve solubility in non-polar solvents .
  • Reactivity : Steric effects could slow nucleophilic substitution at the bromomethyl site but enhance selectivity in coupling reactions.
  • Applications: Potential use in asymmetric catalysis or as a chiral building block in medicinal chemistry.

1-(Bromomethyl)-1-(trifluoromethyl)cyclopentane

  • Molecular Formula : C$7$H${10}$BrF$_3$
  • Key Differences : Replacement of the pentyloxy group with a trifluoromethyl (-CF$_3$) group introduces strong electron-withdrawing effects. This stabilizes adjacent charges and increases metabolic stability, making it suitable for pharmaceutical applications .
  • Physical Properties : Lower molecular weight (231.05 g/mol) and higher polarity compared to the pentyloxy analog.
  • Applications : Used in the synthesis of fluorinated bioactive molecules, such as enzyme inhibitors or agrochemicals.

1-(Bromomethyl)-1-(methoxymethyl)cyclopentane

  • Molecular Formula : C$8$H${15}$BrO
  • Key Differences : The methoxymethyl (-CH$2$OCH$3$) group is smaller and more polar than pentyloxy. This increases water solubility but reduces thermal stability .
  • Reactivity : The ether linkage may participate in hydrogen bonding, influencing reaction pathways in nucleophilic substitutions.
  • Applications : Useful in polymer chemistry as a crosslinking agent or in the preparation of dendritic structures.

Methyl 1-Bromocyclopentane-1-carboxylate

  • Molecular Formula : C$8$H${11}$BrO$_2$
  • Key Differences : Incorporates a carboxylate ester (-COOCH$_3$) instead of an ether. The electron-withdrawing ester group activates the bromomethyl site for nucleophilic attack, enhancing reactivity in substitution reactions .
  • Applications : Intermediate in the synthesis of cyclopentane-based prostaglandins or β-lactam antibiotics.

Structural and Property Comparison Table

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituent Notable Properties
1-(Bromomethyl)-1-(pentyloxy)cyclopentane C${11}$H${21}$BrO ~247.19 Linear pentyloxy Moderate lipophilicity, reactive Br site
1-(Bromomethyl)-1-(hexyloxy)cyclopentane C${12}$H${23}$BrO 263.219 Linear hexyloxy Higher lipophilicity, surfactant potential
1-(Bromomethyl)-1-((4-methylpentan-2-yl)oxy)cyclopentane C${12}$H${23}$BrO 263.21 Branched 1,3-dimethylbutoxy Enhanced solubility in non-polar solvents
1-(Bromomethyl)-1-(trifluoromethyl)cyclopentane C$7$H${10}$BrF$_3$ 231.05 Trifluoromethyl High metabolic stability, electron-withdrawing
1-(Bromomethyl)-1-(methoxymethyl)cyclopentane C$8$H${15}$BrO 207.11 Methoxymethyl Polar, hydrogen-bonding capability
Methyl 1-bromocyclopentane-1-carboxylate C$8$H${11}$BrO$_2$ 219.08 Carboxylate ester High reactivity in nucleophilic substitutions

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